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Compound of Interest

Compound Name: MRT-83

Cat. No.: B1436796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRT-83 is a potent and specific antagonist of the Smoothened (Smo) receptor, a key

component of the Hedgehog (Hh) signaling pathway.[1][2] By inhibiting Smo, MRT-83
effectively blocks the pathway's activity, which is aberrantly activated in certain types of cancer.

[1] This makes MRT-83 a valuable tool for cancer research and drug development. Accurate

and consistent preparation of MRT-83 stock solutions is critical for obtaining reliable and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of MRT-83 due to its high solubilizing capacity for organic molecules.

[3][4]

This document provides a detailed protocol for the preparation, storage, and handling of MRT-
83 stock solutions in DMSO.

Physicochemical Data and Solubility
A summary of the key quantitative data for MRT-83 and its hydrochloride salt is presented in

the table below. This information is essential for accurate calculations and preparation of stock

solutions.
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Property MRT-83 (Free Base) MRT-83 hydrochloride

Molecular Weight 538.603 g/mol 575.05 g/mol

Appearance Solid Solid

Solubility in DMSO ≥ 250 mg/mL (with sonication) Information not available

Storage of Powder 4°C, dry, sealed Information not available

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 6 months

-20°C for up to 1 month, -80°C

for up to 6 months

Hedgehog Signaling Pathway and MRT-83
Mechanism of Action
The Hedgehog signaling pathway plays a crucial role in embryonic development and tissue

homeostasis. Its aberrant activation is implicated in the development of various cancers. MRT-
83 acts as an antagonist to the Smoothened (Smo) receptor, a central component of this

pathway. The diagram below illustrates the canonical Hedgehog signaling pathway and the

point of intervention for MRT-83.
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Caption: Hedgehog signaling pathway and the inhibitory action of MRT-83 on the Smoothened

receptor.

Experimental Protocol: Preparation of a 10 mM MRT-
83 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of MRT-83 hydrochloride.

Materials:

MRT-83 hydrochloride powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Procedure:

Calculate the Required Mass: Use the following formula to determine the mass of MRT-83
hydrochloride needed to prepare the desired volume of a 10 mM stock solution:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Example for preparing 1 mL of a 10 mM stock solution of MRT-83 hydrochloride (MW =

575.05 g/mol ):

Mass (mg) = 10 mM x 1 mL x 575.05 g/mol x (1 g / 1000 mg) = 5.75 mg

Weighing the Compound:

Place a sterile amber microcentrifuge tube on the analytical balance and tare it.

Carefully weigh the calculated mass of the MRT-83 hydrochloride powder into the tube.

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the tube containing the MRT-83
hydrochloride powder.

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure it is clear and free of any particulates.
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If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes or sonication can be used to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL).

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Protect from light.

Workflow for Preparing MRT-83 Stock Solution
The following diagram outlines the key steps in the preparation of the MRT-83 stock solution.
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Caption: A step-by-step workflow for the preparation of an MRT-83 stock solution in DMSO.

Safety Precautions
Always handle MRT-83 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Refer to the Safety Data Sheet (SDS) for MRT-83 for detailed safety and handling

information.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution to

avoid skin contact.
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Troubleshooting
Precipitation upon dilution in aqueous buffer: Some organic compounds dissolved in DMSO

may precipitate when diluted in aqueous solutions. To mitigate this, it is recommended to

make serial dilutions of the DMSO stock solution in DMSO first, before adding the final

diluted sample to the aqueous buffer. The final concentration of DMSO in cell-based assays

should typically be kept below 0.5% to avoid cytotoxicity.

Compound insolubility: If the compound does not dissolve completely, ensure that anhydrous

DMSO is being used, as moisture can affect solubility. Gentle warming or sonication can also

be employed. If solubility issues persist, it may be necessary to prepare a lower

concentration stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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